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Compound of Interest

Compound Name: Yttrium-89

Cat. No.: B1243484

Disclaimer: This document provides guidance on handling Yttrium-89. It is crucial to consult
the specific Safety Data Sheet (SDS) for the exact yttrium compound you are using and
conduct a thorough risk assessment before commencing any work.

Yttrium-89 (8°Y) is the only stable and naturally occurring isotope of the element yttrium,
constituting 100% of its natural abundance.[1][2][3][4][5] Unlike other yttrium isotopes, such as
the medically significant Yttrium-90, Yttrium-89 is not radioactive.[1][2][4][5] Therefore, the
required safety precautions are based on the chemical properties of yttrium and its compounds,

rather than radiological hazards. Yttrium, particularly in powdered form, can be flammable and
an irritant.[6][7]

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure when handling yttrium compounds, the
following personal protective equipment is recommended.
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Personal Protective

Specifications and

Body Part .
Equipment Remarks
o Essential to protect against
Safety glasses with side ] )
Eyes/Face ) airborne particles and dust.[8]
shields or goggles
[9]
Ski Chemical-resistant gloves Inspect gloves for any damage
in

(e.g., nitrile)

before use.[8][9]

Lab coat or protective work

clothing

Prevents skin contact with

yttrium compounds.[8][9]

Respiratory

NIOSH-approved respirator

Necessary when handling fine
powders or when engineering
controls are insufficient to

prevent inhalation of dust.[6][8]

[9]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is vital for maintaining the integrity of the

material and ensuring a safe laboratory environment.

Handling Guidelines:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

powders to minimize inhalation.[6][9]

Avoid the creation of dust.[6][7]

Wash hands thoroughly with soap and water after handling.[6][8]

Refrain from eating, drinking, or smoking in the work area.[6][8]

Storage Guidelines:

e Store in a cool, dry, and well-ventilated location.[6][9]
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o Keep containers tightly sealed to prevent moisture absorption.[6][8]
» Store away from incompatible materials such as acids and oxidizing agents.[6]

Disposal Plan

Yttrium-89 waste is managed as chemical waste and must be disposed of in compliance with
all federal, state, and local regulations.

Disposal Procedure:
o Collect yttrium waste in a designated, labeled, and sealed container.

¢ Do not mix with other chemical waste unless explicitly permitted by your institution's safety
guidelines.

« Arrange for waste pickup through your institution's environmental health and safety
department or a licensed professional waste disposal service.

e Do not dispose of yttrium waste down the drain or in regular trash.[6]

Experimental Workflow: Safe Handling of Yttrium-89
Compounds

The following diagram illustrates a standard workflow for the safe handling of Yttrium-89
compounds in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Yttrium-89]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243484#personal-protective-equipment-for-
handling-yttrium-89]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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